Cas no 1481-99-8 (Spiro[5.5]undecane-2,4-dione)

• Product Name: Spiro[5.5]undecane-2,4-dione
• CAS No: 1481-99-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD03844396
• CID: 191428
• PubChem ID: 4962152
• Update Time: 2025-04-19

Spiro[5.5]undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]undecane-2,4-dione
• Spiro<5.5>undecane-2,4-dione
• Spirobicyclohexan-3,5-dion
• IFLAB-BB F2124-0756
• BAA48199
• spiro[5,5]undecane-2,4-dione
• DTXSID20407017
• FT-0761366
• AKOS008987434
• EN300-12955
• BS-13732
• LKFBIHAJCFDIIN-UHFFFAOYSA-N
• CS-0308737
• SCHEMBL1177140
• 1481-99-8
• SB33741
• A911329
• F2124-0756
• MFCD03844396
• Z85928737
• DA-44184

• MDL： MFCD03844396
• Inchi： 1S/C11H16O2/c12-9-6-10(13)8-11(7-9)4-2-1-3-5-11/h1-8H2
• InChI Key： LKFBIHAJCFDIIN-UHFFFAOYSA-N
• SMILES： O=C1CC(CC2(C1)CCCCC2)=O

Computed Properties

• Exact Mass: 180.11500
• Monoisotopic Mass: 180.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.11
• Boiling Point: 329.1°C at 760 mmHg
• Flash Point: 134.6°C
• Refractive Index: 1.498
• PSA: 34.14000
• LogP: 2.25900

Spiro[5.5]undecane-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C